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Compound of Interest

Compound Name:
3-Chloro-1-methyl-5-

nitroisoquinoline

Cat. No.: B8686552

Get Quote

An In-Depth Technical Guide to the Safe Handling and Hazard Profile of 3-Chloro-1-methyl-5-
nitroisoquinoline

This document provides a comprehensive technical guide to the material safety properties of 3-
chloro-1-methyl-5-nitroisoquinoline (CAS No. 35632-15-0). It is intended for researchers,

scientists, and drug development professionals who may handle this compound. This guide

synthesizes available data from chemical suppliers and extrapolates safety protocols based on

the chemical's structure and the known hazards of related chemical classes, such as

nitroaromatics and chlorinated heterocyclic compounds.

Chemical Identity and Properties
3-Chloro-1-methyl-5-nitroisoquinoline is a substituted isoquinoline derivative. Its structure

incorporates a chlorinated pyridine ring fused to a nitrated benzene ring, with a methyl group at

the 1-position. This unique arrangement of functional groups dictates its reactivity and

toxicological profile.
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Property Value Source

CAS Number 35632-15-0

Molecular Formula C10H7ClN2O2

Molecular Weight 222.63 g/mol

Appearance Pale yellow to yellow solid

Purity Typically >95%

Hazard Identification and GHS Classification
While a specific, universally adopted GHS classification for 3-chloro-1-methyl-5-
nitroisoquinoline is not consistently published, an assessment based on its constituent

functional groups suggests the following potential hazards. The nitroaromatic group is a known

toxophore, and halogenated heterocycles can exhibit irritant and sensitizing properties.

Table 2: Anticipated GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Skin Irritation Category 2 H315: Causes skin irritation.

Eye Irritation Category 2A
H319: Causes serious eye

irritation.

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation.

Causality behind Classification: The "harmful if swallowed" classification is a conservative but

prudent assumption for complex nitroaromatic compounds, which can interfere with metabolic

processes. Skin and eye irritation are anticipated due to the presence of the reactive chloro-

group and the overall electrophilic nature of the aromatic system.

Risk Assessment and Control Workflow
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Prior to handling, a thorough risk assessment is mandatory. The following workflow provides a

logical framework for this process.

Phase 1: Pre-Experiment Planning

Phase 2: Experimental Execution

Phase 3: Post-Experiment

Identify Need for
3-Chloro-1-methyl-5-nitroisoquinoline

Gather Safety Data
(This Guide, Supplier Info)

Assess Hazards
(Toxicity, Irritation, Reactivity)

Plan Experiment:
Minimize Quantity & Exposure

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in Ventilated Area
(Fume Hood)

Weighing & Transfer:
Use Spatula, Avoid Dust

Reaction Setup:
Closed System if Possible

Monitor Reaction for
Exotherms or Gas Evolution

Quench Reaction Safely

Segregate Waste:
Halogenated & Nitroaromatic Waste Stream

Decontaminate Glassware
& Work Area

Secure Storage or
Complete Documentation
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Click to download full resolution via product page

Caption: Risk assessment workflow for handling the target compound.

Exposure Controls and Personal Protection
Engineering controls and Personal Protective Equipment (PPE) are the primary methods to

prevent exposure.

Engineering Controls: Always handle 3-chloro-1-methyl-5-nitroisoquinoline within a

certified chemical fume hood to prevent inhalation of dust or vapors. An eyewash station and

safety shower must be readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles that conform to EN166 or ANSI Z87.1

standards.

Skin Protection:

Hand Protection: Wear nitrile or neoprene gloves. Given the chlorinated nature of the

compound, double-gloving is recommended for extended handling periods. Dispose of

contaminated gloves immediately.

Body Protection: A standard laboratory coat is required. For larger quantities, a

chemically resistant apron should be worn.

Respiratory Protection: If handling large quantities or if there is a risk of aerosolization

outside of a fume hood, a NIOSH-approved respirator with an organic vapor/particulate

filter cartridge is necessary.

First-Aid Measures
Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing. If respiratory symptoms develop, seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area

thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation
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persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Accidental Release and Spill Cleanup Protocol
The response to a spill should be dictated by its size and location.

Protocol 1: Small Spill Cleanup (<1g in a fume hood)

Restrict Access: Ensure no other personnel enter the immediate area.

Don PPE: Wear appropriate PPE, including double gloves, safety goggles, and a lab coat.

Containment: Cover the spill with a dry absorbent material such as vermiculite, sand, or a

commercial chemical absorbent. Do not use combustible materials like paper towels as the

primary absorbent.

Collection: Carefully sweep the absorbed material into a labeled, sealable waste container

for hazardous chemical waste.

Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

acetone or ethanol), followed by a thorough wash with soap and water. All cleaning materials

must be disposed of as hazardous waste.

Spill Detected Don Appropriate PPE
(Double Gloves, Goggles)

Step 1
Cover with Inert

Absorbent Material
(e.g., Vermiculite)

Step 2 Sweep into Labeled
Hazardous Waste Container

Step 3 Decontaminate Area
(Solvent then Soap/Water)

Step 4 Dispose of all materials
as Halogenated Waste

Step 5 Cleanup Complete

Click to download full resolution via product page

Caption: Emergency response workflow for a minor laboratory spill.
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Stability and Reactivity
Chemical Stability: The compound is expected to be stable under recommended storage

conditions (cool, dry, dark).

Reactivity:

Strong Oxidizing Agents: The nitroaromatic group can react exothermically with strong

oxidizing agents. Avoid contact.

Strong Bases: The chlorine atom may be susceptible to nucleophilic aromatic substitution,

especially in the presence of strong bases at elevated temperatures.

Reducing Agents: The nitro group can be reduced, which can be a highly exothermic

process. Avoid contact with strong reducing agents unless part of a planned chemical

reaction.

Conditions to Avoid: Avoid exposure to high heat, direct sunlight, and incompatible materials.

Toxicological and Ecological Information
Toxicological Data: No specific toxicological studies for 3-chloro-1-methyl-5-
nitroisoquinoline are publicly available. However, nitroaromatic compounds as a class are

known for potential methemoglobinemia, and genotoxicity. All handling should assume the

compound is toxic.

Ecological Information: No specific data is available. It should be assumed that the

compound is harmful to aquatic life and should not be released into the environment.

Disposal Considerations
All waste containing this compound must be treated as hazardous. Dispose of waste in a

designated, sealed, and properly labeled container for halogenated and/or nitrogenous organic

waste. Follow all local, state, and federal regulations for hazardous waste disposal. Do not

dispose of down the drain.
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To cite this document: BenchChem. [3-Chloro-1-methyl-5-nitroisoquinoline MSDS and safety
data sheet]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8686552/docs#3-chloro-1-methyl-5-nitroisoquinoline-
msds-and-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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